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Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550055

Get Quote

Application Notes & Protocols: Observing Phase
Transitions in Calcium Hydrates
A Note on Calcium Mesoxalate vs. Calcium Oxalate:

A comprehensive literature search did not yield specific experimental data or established

protocols for the phase transition of Calcium Mesoxalate Trihydrate. The available scientific

literature extensively covers the phase transitions of a closely related compound, Calcium

Oxalate Trihydrate (CaC₂O₄·3H₂O), also known as Caoxite. Given the detailed information

available, this document will provide the experimental setup, protocols, and data for observing

the phase transitions of Calcium Oxalate Trihydrate. These methodologies serve as a robust

framework and a representative example for studying the thermal behavior of hydrated

crystalline compounds.

Introduction
Calcium oxalate exists in three primary hydrated forms: the triclinic trihydrate (COT, Caoxite),

the tetragonal dihydrate (COD, Weddellite), and the monoclinic monohydrate (COM,

Whewellite).[1][2] The trihydrate form is the least stable and readily transforms into the more
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stable monohydrate upon heating.[3][4] This dehydration process is a multi-step phase

transition critical in fields ranging from geology and materials science to understanding

pathological crystallization in biological systems, such as kidney stone formation.[2][5]

Observing these phase transitions involves subjecting the crystalline material to controlled

heating and analyzing the resultant changes in mass, energy, and crystal structure. The

primary techniques for this analysis are Thermogravimetric Analysis (TGA), Differential

Scanning Calorimetry (DSC), and in-situ X-ray Diffraction (XRD).[6]

Key Experimental Techniques
Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function

of temperature or time in a controlled atmosphere.[7] It is ideal for quantifying the loss of

water molecules during dehydration.

Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it

is heated or cooled.[8] This technique identifies the endothermic or exothermic nature of

phase transitions, such as the energy required for dehydration.

Simultaneous Thermal Analysis (STA): Combines TGA and DSC in a single instrument,

allowing for the simultaneous measurement of mass change and heat flow on the same

sample under identical conditions.[8] This provides precise correlation between thermal

events and mass loss.

In-Situ High-Temperature X-ray Powder Diffraction (HT-XRPD): Provides real-time

information on the crystalline structure of the material as it is heated. This allows for the

direct identification of the different hydrate phases (COT, COM) and the anhydrous form as

the transition occurs.[9]

Evolved Gas Analysis (EGA): Often coupled with TGA (e.g., TGA-MS), this technique

identifies the gaseous species released during decomposition, confirming the loss of water,

carbon monoxide, and carbon dioxide at different stages.[10][11]

Thermal Decomposition Pathway
The thermal decomposition of Calcium Oxalate Trihydrate (and its subsequent products) in an

inert atmosphere follows a well-defined, multi-step pathway. This process involves sequential
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dehydration and decomposition reactions.

CaC₂O₄·3H₂O
(Calcium Oxalate Trihydrate)

CaC₂O₄·H₂O
(Calcium Oxalate Monohydrate)

 ~70-170°C 
 - 2H₂O CaC₂O₄

(Anhydrous Calcium Oxalate)

 ~170-250°C 
 - H₂O CaCO₃

(Calcium Carbonate)

 ~390-550°C 
 - CO CaO

(Calcium Oxide)

 ~550-800°C 
 - CO₂ 

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Calcium Oxalate Trihydrate.

Quantitative Data Summary
The following tables summarize the quantitative data associated with the thermal

decomposition of calcium oxalate hydrates as reported in the literature.

Table 1: Thermal Decomposition Steps of Calcium Oxalate Hydrates

Step Reaction
Temperatur
e Range
(°C)

Theoretical
Mass Loss
(%)

Measured
Mass Loss
(%)

Evolved
Species

1

CaC₂O₄·3H₂
O →
CaC₂O₄·H₂O
+ 2H₂O

70 - 170 19.8%
(Varies with
sample)

H₂O

2

CaC₂O₄·H₂O

→ CaC₂O₄ +

H₂O

~170 - 250 12.3% 12.30%[8] H₂O

3
CaC₂O₄ →

CaCO₃ + CO
~390 - 550 19.2% 18.90%[8] CO

| 4 | CaCO₃ → CaO + CO₂ | ~550 - 800 | 30.1% | 29.93%[8] | CO₂ |

Note: The initial dehydration from trihydrate to monohydrate can be complex and overlapping.

The subsequent steps are based on the well-characterized decomposition of the monohydrate

form.[7][8][9][12]
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Table 2: Kinetic Parameters for Dehydration

Transformation Step Technique Activation Energy (Ea)

Trihydrate → Monohydrate DSC / TGA ~68 kJ mol⁻¹[6]

| Monohydrate → Anhydrous | DSC / TGA | ~81 kJ mol⁻¹[6] |

Experimental Workflow & Protocols
The overall workflow for analyzing the phase transition involves sample preparation, analysis

using various techniques, and subsequent data interpretation.

Sample Preparation

Instrumental Analysis

Data Interpretation

Synthesis of
Calcium Oxalate Trihydrate

Simultaneous Thermal Analysis
(TGA / DSC)

Analyze Sample

In-Situ High-Temp XRD

Analyze Sample

Evolved Gas Analysis (TGA-MS)

Analyze Sample

Mass Loss vs. Temp
(Dehydration Steps)

Heat Flow vs. Temp
(Transition Enthalpy)

Diffraction Patterns
(Phase Identification)

Ion Current vs. Temp
(Gas Identification)
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Caption: Experimental workflow for phase transition analysis.

Protocol 1: Thermal Analysis using STA (TGA/DSC)
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This protocol outlines the procedure for analyzing the thermal decomposition of calcium oxalate

hydrate using a simultaneous thermal analyzer.

1. Instrument Setup and Calibration:

Instrument: Simultaneous Thermal Analyzer (e.g., NETZSCH STA 449 F3 Jupiter, TA

Instruments Q600).[7]

Calibration: Perform temperature and mass calibration according to the manufacturer's

guidelines. A standard calcium oxalate monohydrate sample is often used for verification.[13]

[14]

Crucible: Use an open alumina or platinum crucible. Tare the empty crucible before adding

the sample.[15]

Atmosphere: Set up a high-purity inert gas (e.g., Nitrogen or Helium) purge at a flow rate of

approximately 20-50 mL/min.[15]

2. Sample Preparation:

Accurately weigh approximately 5-10 mg of the calcium oxalate trihydrate sample directly

into the tared crucible.[10] Record the initial mass precisely.

3. Measurement Program:

Method: Create a temperature program to heat the sample at a constant rate.

Heating Rate: A rate of 10°C/min or 20°C/min is standard.[10][15]

Temperature Range: Heat from ambient temperature (e.g., 30°C) to 950°C to ensure all

decomposition steps are observed.[9][15]

Data Acquisition: Ensure both the mass (TGA) and heat flow (DSC) signals are recorded

throughout the experiment.

4. Data Analysis:
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TGA Curve: Plot the sample mass (%) against temperature (°C). Determine the onset

temperature and percentage mass loss for each distinct step.

DTG Curve: Plot the first derivative of the TGA curve (d(mass)/dT). The peaks in the DTG

curve correspond to the temperatures of the maximum rate of mass loss.[13]

DSC Curve: Plot the heat flow (mW or W/g) against temperature (°C). Identify endothermic

(downward) or exothermic (upward) peaks corresponding to the phase transitions.

Protocol 2: In-Situ X-ray Diffraction (XRD) Analysis
This protocol describes how to monitor crystallographic changes during heating.

1. Instrument Setup:

Instrument: X-ray diffractometer equipped with a high-temperature stage or furnace

attachment.

X-ray Source: Typically Cu Kα radiation.

Detector: Position-sensitive detector for rapid data acquisition.

2. Sample Preparation:

Place a small amount of the powdered calcium oxalate trihydrate sample onto the sample

holder within the high-temperature stage. Ensure the surface is flat.

3. Measurement Program:

Initial Scan: Record a full diffraction pattern at room temperature to confirm the initial phase

(COT). A typical scan range is 10-50° 2θ.

Heating and Data Collection:

Program the stage to heat the sample in discrete temperature steps (e.g., every 10-20°C)
or during a slow, continuous ramp.
At each temperature of interest (e.g., room temperature, 150°C, 300°C, 600°C), hold the
temperature constant and collect a diffraction pattern. This allows for the identification of
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the stable phase at each temperature.[9]
Alternatively, collect rapid "snapshot" patterns continuously while heating to create a 2D
plot of intensity vs. 2θ vs. temperature.

4. Data Analysis:

Phase Identification: Compare the diffraction patterns obtained at different temperatures to

reference patterns for COT, COM, anhydrous CaC₂O₄, CaCO₃ (Calcite), and CaO from

crystallographic databases.

Transition Temperature: Identify the temperature range over which the peaks corresponding

to one phase disappear and the peaks for the subsequent phase appear. This provides a

direct observation of the structural phase transition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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